molecular formula C10H10BrNO B6211565 3-methylisoquinolin-6-ol hydrobromide CAS No. 14446-32-3

3-methylisoquinolin-6-ol hydrobromide

Cat. No. B6211565
CAS RN: 14446-32-3
M. Wt: 240.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methylisoquinolin-6-ol hydrobromide (MIH) is a synthetic compound that has been developed for use in scientific research. It is a derivative of isoquinoline, which is a nitrogen-containing heterocyclic compound. MIH has been studied for its potential applications in medical and scientific research due to its interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-methylisoquinolin-6-ol hydrobromide is not fully understood. However, it is believed that 3-methylisoquinolin-6-ol hydrobromide acts by binding to certain receptors in the body, which then leads to changes in the expression of certain genes. This, in turn, leads to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
3-methylisoquinolin-6-ol hydrobromide has been studied for its potential effects on the biochemical and physiological processes of the body. Studies have shown that 3-methylisoquinolin-6-ol hydrobromide can inhibit the growth of certain cancer cells and reduce inflammation in certain tissues. Additionally, 3-methylisoquinolin-6-ol hydrobromide has been shown to have positive effects on the cardiovascular system, such as reducing blood pressure and improving cardiovascular health.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-methylisoquinolin-6-ol hydrobromide in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, 3-methylisoquinolin-6-ol hydrobromide is relatively inexpensive and can be stored for long periods of time without significant degradation. The main limitation of using 3-methylisoquinolin-6-ol hydrobromide in laboratory experiments is that it is not soluble in water, which can make it difficult to use in certain types of experiments.

Future Directions

The potential applications of 3-methylisoquinolin-6-ol hydrobromide are vast and the future directions of research are numerous. Some potential future directions include further research into the potential anti-cancer and anti-inflammatory effects of 3-methylisoquinolin-6-ol hydrobromide, as well as further research into its potential applications in neuroscience and cardiovascular research. Additionally, further research could be done to investigate the mechanism of action of 3-methylisoquinolin-6-ol hydrobromide, as well as to investigate the potential toxicity of 3-methylisoquinolin-6-ol hydrobromide in humans.

Synthesis Methods

3-methylisoquinolin-6-ol hydrobromide can be synthesized from 3-methylisoquinoline by a two-step process. The first step involves the reaction of 3-methylisoquinoline with hydrobromic acid and sulfuric acid to form 3-methylisoquinolin-6-ol hydrobromide. The second step involves the reaction of the product with sodium borohydride to form the desired compound. The overall yield of this process is approximately 80%.

Scientific Research Applications

3-methylisoquinolin-6-ol hydrobromide has been studied for its potential medical and scientific applications. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of certain cancer cells. It has also been studied as a potential anti-inflammatory agent due to its ability to reduce inflammation in certain tissues. Additionally, 3-methylisoquinolin-6-ol hydrobromide has been studied for its potential applications in neuroscience and cardiovascular research.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methylisoquinolin-6-ol hydrobromide involves the conversion of 3-methyl-4-nitroquinoline to 3-methylisoquinolin-6-ol, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "3-methyl-4-nitroquinoline", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrobromic acid" ], "Reaction": [ "Reduction of 3-methyl-4-nitroquinoline with sodium borohydride in acetic acid to form 3-methyl-4-aminquinoline", "Conversion of 3-methyl-4-aminquinoline to 3-methylisoquinolin-6-ol by heating with sodium hydroxide", "Addition of hydrobromic acid to 3-methylisoquinolin-6-ol to form 3-methylisoquinolin-6-ol hydrobromide" ] }

CAS RN

14446-32-3

Product Name

3-methylisoquinolin-6-ol hydrobromide

Molecular Formula

C10H10BrNO

Molecular Weight

240.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.